Cas no 103426-87-5 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-)
103426-87-5 structure
Product Name:2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
CAS No:103426-87-5
MF:C25H45N3O5
MW:467.641907453537
CID:146468
PubChem ID:128382
Update Time:2025-04-19
2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)-
- N(4)-hexadecyl-1-arabinofuranosylcytosine
- 1-(beta-D-arabinofuranosyl)-4-(hexadecylamino)pyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 1-beta-D-arabinofuranosyl-4-(hexadecylamino)-
- Nhac-hexadecyl
- NHAFC
- 103426-87-5
- n4-hexadecyl-1-beta-d-arabinofuranosylcytosine
- SCHEMBL8859629
- 4-(Hexadecylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
- CHEMBL3350476
- DTXSID60908376
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(hexadecylamino)pyrimidin-2-one
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- Inchi： 1S/C25H45N3O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-26-21-16-18-28(25(32)27-21)24-23(31)22(30)20(19-29)33-24/h16,18,20,22-24,29-31H,2-15,17,19H2,1H3,(H,26,27,32)/t20-,22-,23+,24-/m1/s1
- InChI Key： GOWMBYUZXIZENX-CAUSLRQDSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)NCCCCCCCCCCCCCCCC)=O)O)O
Computed Properties
- Exact Mass: 467.33600
- Monoisotopic Mass: 467.336
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 18
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 624.2°Cat760mmHg
- Flash Point: 331.3°C
- Refractive Index: 1.562
- PSA: 116.84000
- LogP: 3.81940
2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- Suppliers
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(CAS:103426-87-5)N(4)-hexadecyl-1-arabinofuranosylcytosine
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:19
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2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(hexadecylamino)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Recommended suppliers
NewCan Biotech Limited
(CAS:103426-87-5)N(4)-hexadecyl-1-arabinofuranosylcytosine
Purity:97%
Quantity:10g
Price ($):Inquiry